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Compound of Interest

Compound Name: Lauryl-LF 11

Cat. No.: B561588 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for Lauryl-LF 11, tailored for researchers, scientists, and drug development

professionals. Our commitment is to furnish comprehensive safety information that extends

beyond the product itself, fostering a secure and well-informed laboratory environment.

Hazard Identification and Immediate Precautions
Lauryl-LF 11 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] All personnel handling this substance must be thoroughly trained in its potential

hazards and the necessary safety measures.

Precautionary Statements:

Wash skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Avoid release to the environment.[1]

If swallowed, call a poison center or doctor immediately and rinse the mouth.[1]

Collect any spillage.[1]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory to prevent exposure. The

required PPE includes:

Eye Protection: Safety goggles with side-shields are required.[1]

Hand Protection: Wear protective gloves.[1] Nitrile or neoprene gloves are recommended.

Skin and Body Protection: An impervious clothing, such as a lab coat or coveralls, must be

worn.[1]

Respiratory Protection: In case of insufficient ventilation or the formation of dust/aerosols, a

suitable respirator should be used.[1] For nuisance exposures, a P95 (US) or P1 (EU EN

143) particle respirator is recommended.[2]

Quantitative Data Summary
While specific occupational exposure limits for Lauryl-LF 11 have not been established, data

for the chemically similar compound, lauryl alcohol (1-Dodecanol), provides guidance.[1]

Parameter Value Reference Substance

Physical State Solid Lauryl-LF 11[1]

Melting Point 22-26 °C Lauryl Alcohol[3]

Boiling Point 260-262 °C Lauryl Alcohol[3]

Density 0.833 g/mL at 25°C Lauryl Alcohol[3]

Solubility in Water Insoluble Lauryl Alcohol[3]

Oral LD50 (Rat) >12,800 mg/kg Lauryl Alcohol[4]

PAC-1 12 mg/m³ Dodecyl Alcohol[5]

PAC-2 140 mg/m³ Dodecyl Alcohol[5]

PAC-3 820 mg/m³ Dodecyl Alcohol[5]

PAC (Protective Action Criteria) values are for Dodecyl alcohol and provide guidance for

emergency exposure planning.
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Experimental Protocol: Safe Handling and Storage
Adherence to the following procedures is crucial for the safe handling and storage of Lauryl-LF
11.

Handling:

Ventilation: Always handle Lauryl-LF 11 in a well-ventilated area, preferably in a chemical

fume hood.[1]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and

to prevent inhalation of dust or aerosols.[1]

Grounding: For procedures that may generate static electricity, ensure that equipment is

properly grounded.

Hygiene: After handling, wash hands and other exposed skin areas thoroughly. Do not

consume food or beverages in the work area.[1]

Storage:

Container: Keep the container tightly sealed.[1]

Conditions: Store in a cool, well-ventilated area, away from direct sunlight and sources of

ignition.[1] The recommended storage temperature is -20°C for the powder form or -80°C

when in a solvent.[1]

Incompatibilities: Store away from strong acids/alkalis and strong oxidizing/reducing agents.

[1]

Spill Response and Disposal Plan
A clear and efficient plan for managing spills and disposing of waste is essential.

Spill Response Workflow:
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Immediate Actions Containment & Cleanup Disposal

Evacuate Spill Area Alert Others & Spill Response Team Don Appropriate PPE Contain the Spill Absorb with Inert Material Clean Spill Area Collect Contaminated Material Dispose as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b561588?utm_src=pdf-body-img
https://www.benchchem.com/product/b561588?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC41548.html
https://www.cdhfinechemical.com/images/product/msds/19_2057545273_LaurylAlcohol-CASNO-112-53-8-MSDS.pdf
https://www.chembk.com/en/chem/Lauryl%20alcohol
https://www.aurochemicals.com/wp-content/uploads/2019/04/LAURYL-ALCOHOL-Natural-SDS-1.pdf
https://cameochemicals.noaa.gov/chemical/8595
https://www.benchchem.com/product/b561588#personal-protective-equipment-for-handling-lauryl-lf-11
https://www.benchchem.com/product/b561588#personal-protective-equipment-for-handling-lauryl-lf-11
https://www.benchchem.com/product/b561588#personal-protective-equipment-for-handling-lauryl-lf-11
https://www.benchchem.com/product/b561588#personal-protective-equipment-for-handling-lauryl-lf-11
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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